Cas no 2310016-68-1 (1-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(2-methylphenyl)urea)

• Product Name: 1-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(2-methylphenyl)urea
• CAS No: 2310016-68-1
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 5953110
• PubChem ID: 131702354
• Update Time: 2025-05-24

1-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(2-methylphenyl)urea
• 2310016-68-1
• AKOS040704938
• 1-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-3-(2-methylphenyl)urea
• 1-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-3-(2-methylphenyl)urea
• 1-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-(o-tolyl)urea
• F6571-3152

• Inchi： 1S/C16H24N2O3S/c1-13-4-2-3-5-14(13)18-15(20)17-12-16(21-9-8-19)6-10-22-11-7-16/h2-5,19H,6-12H2,1H3,(H2,17,18,20)
• InChI Key： RZRVKZGYOJMNJK-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(NC2C=CC=CC=2C)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 324.15076381g/mol
• Monoisotopic Mass: 324.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(2-methylphenyl)urea

Professional Introduction to Compound with CAS No. 2310016-68-1 and Product Name: 1-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(2-methylphenyl)urea

The compound in question, identified by the CAS number 2310016-68-1, is a meticulously crafted molecule that has garnered significant attention in the field of chemical and biomedical research. This introduction aims to provide a comprehensive overview of its structural features, potential applications, and the latest scientific advancements associated with it.

The molecular structure of this compound is characterized by a unique combination of functional groups, including a thian ring, a hydroxyethoxy moiety, and a methylurea component. The presence of these groups imparts distinct chemical properties that make it a versatile candidate for various biochemical interactions. Specifically, the thian ring (thiophene derivative) is known for its stability and ability to engage in π-stacking interactions, which are crucial in drug design for improving binding affinity. The hydroxyethoxy group introduces hydrophilicity, enhancing solubility and bioavailability, while the methylurea moiety acts as a hydrogen bond acceptor, facilitating interactions with biological targets.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its structural framework allows for modifications that can tailor its pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents. For instance, researchers have explored its utility in designing compounds with anti-inflammatory and antioxidant properties. The hydroxyethoxy group, in particular, has been shown to modulate enzyme activity by stabilizing transition states, which is a key mechanism in many pharmacological interventions.

In the realm of medicinal chemistry, the integration of heterocyclic systems like the thian ring has been increasingly recognized for its role in enhancing drug-like characteristics. The thiophene derivative not only contributes to the molecule's overall stability but also provides a platform for further functionalization. This flexibility has enabled scientists to explore derivatives with enhanced efficacy and reduced toxicity. The methylphenylurea component further enriches the compound's pharmacophoric space, offering multiple interaction points with biological targets such as kinases and transcription factors.

One of the most compelling aspects of this compound is its potential application in targeted therapy. By leveraging its structural attributes, researchers have been able to develop molecules that exhibit high selectivity for specific disease pathways. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of aberrantly activated kinases involved in cancer progression. The ability to fine-tune its pharmacokinetic profile through structural modifications has made it an attractive candidate for further development into clinical candidates.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the thian ring, functionalization with the hydroxyethoxy group, and introduction of the methylurea moiety. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations. Advances in catalytic methods have further streamlined these processes, making large-scale production more feasible.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the interactions between this compound and its potential biological targets. These studies have revealed that the compound's binding affinity can be significantly influenced by subtle changes in its structure. For instance, modifications around the thian ring can alter hydrophobic interactions, while adjustments to the methylurea group can fine-tune hydrogen bonding networks. Such findings guide medicinal chemists in designing more effective analogs.

The growing interest in this compound is also driven by its potential role in addressing emerging therapeutic challenges. As resistance to existing treatments becomes more prevalent, there is an urgent need for innovative compounds that can overcome these barriers. The structural diversity offered by this molecule provides a rich foundation for generating novel scaffolds with improved therapeutic profiles. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible benefits for patients.

In conclusion, the compound identified by CAS number 2310016-68-1 and named as 1-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(2-methylphenyl)urea represents a significant advancement in chemical and biomedical research. Its unique structural features, coupled with recent scientific discoveries, position it as a promising candidate for further development into therapeutic agents. Continued research efforts will likely uncover even more exciting applications for this versatile molecule.